Cas no 83939-66-6 (1-(2,2-Dimethyl-2H-1,3-benzoxazin-4-yl)pyrrolidin-2-one)

• Product Name: 1-(2,2-Dimethyl-2H-1,3-benzoxazin-4-yl)pyrrolidin-2-one
• CAS No: 83939-66-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 2804770
• PubChem ID: 13121323
• Update Time: 2025-04-21

1-(2,2-Dimethyl-2H-1,3-benzoxazin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethyl-2H-1,3-benzoxazin-4-yl)pyrrolidin-2-one
• DTXSID50519495
• 83939-66-6
• SCHEMBL9846780

• Inchi： 1S/C14H16N2O2/c1-14(2)15-13(16-9-5-8-12(16)17)10-6-3-4-7-11(10)18-14/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： GLLSEBHHBYNIJD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=NC1(C)C)N1C(CCC1)=O

Computed Properties

• Exact Mass: 244.121177757Da
• Monoisotopic Mass: 244.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.9Ų